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Compound of Interest

Compound Name: (S)-BMS-378806

Cat. No.: B1667207 Get Quote

Essential Safety and Handling Guide for (S)-
BMS-378806
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (S)-BMS-378806. The following procedures for

personal protective equipment, operational handling, and disposal are designed to ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
When handling (S)-BMS-378806, appropriate personal protective equipment is mandatory to

prevent exposure. The recommended PPE includes:

Body Protection: A lab coat or gown should be worn to protect against splashes. For

procedures with a higher risk of contamination, an isolation gown is recommended.[1][2]

Hand Protection: Chemical-resistant gloves are essential.[2][3] It is crucial to change gloves

immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or goggles are required to protect the eyes

from splashes of the compound.[4]

Respiratory Protection: For procedures that may generate aerosols or dust, a face mask or a

respirator (such as an N95) should be used.[2][3]
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Operational Handling and Storage
Proper handling and storage are critical to maintain the integrity of (S)-BMS-378806 and to

ensure the safety of laboratory personnel.

Storage:

For long-term storage, (S)-BMS-378806 should be kept at -80°C for up to two years.[5]

For shorter-term storage, -20°C is suitable for up to one year.[5]

Handling:

(S)-BMS-378806 is an inhibitor of HIV-1 attachment that binds to the gp120 envelope

protein.[6][7][8][9]

It has shown no significant cytotoxicity at concentrations up to 225 μM.[5][6][7]

The aqueous solubility is approximately 170-200 μg/mL.[6][7][9]

All handling of the compound should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure.

Disposal Plan
The disposal of (S)-BMS-378806 and any contaminated materials must adhere to institutional

and regulatory guidelines for pharmaceutical waste.[10]

Unused Compound: Unused or expired (S)-BMS-378806 should be treated as

pharmaceutical waste.

Contaminated Materials: All disposable materials that come into contact with the compound,

such as gloves, pipette tips, and vials, should be collected in a designated hazardous waste

container.

Disposal Method: The preferred method for the disposal of pharmaceutical waste is

incineration by an approved environmental management vendor.[11][12][13] Contact your
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institution's Environmental Health and Safety (EHS) department to arrange for proper

disposal.[11] Do not dispose of this compound down the drain or in the regular trash.[14]

Safety and Handling Summary
Parameter Information Source

Primary Hazard Potent antiviral compound. [5][9]

Storage Temperature
-20°C (1 year) or -80°C (2

years)
[5]

Solubility
~170-200 µg/mL in aqueous

solution
[6][7][9]

Personal Protective Equipment

Lab coat/gown, gloves, safety

glasses/goggles, face

mask/respirator

[1][2][3][4]

Disposal
Incineration via approved

hazardous waste vendor
[11][12][13]

Experimental Workflow
The following diagram outlines the standard workflow for handling (S)-BMS-378806 from

receipt to disposal.
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Caption: Workflow for handling (S)-BMS-378806.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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